Cas no 2229294-46-4 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2229294-46-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6024165
• PubChem ID: 165713760
• Update Time: 2025-06-08

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile
• 2229294-46-4
• EN300-1731166

• Inchi： 1S/C11H17N3/c1-11(2,3)10-9(6-5-7-12)8-14(4)13-10/h8H,5-6H2,1-4H3
• InChI Key： FMMFXWQYUZEBJM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCC#N)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile

Introduction to 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2229294-46-4)

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. With the CAS number 2229294-46-4, this compound represents a fascinating derivative of pyrazole, a heterocyclic scaffold widely recognized for its versatility in medicinal chemistry. The presence of a nitrile group and a tert-butyl substituent on the pyrazole ring introduces distinct electronic and steric features, making it a promising candidate for further exploration in drug discovery.

The pyrazole core is renowned for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The structural modifications in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile are designed to enhance its pharmacokinetic profile and binding affinity to biological targets. Specifically, the 3-tert-butyl group contributes to steric hindrance, which can improve metabolic stability, while the 1-methyl substitution at the 1-position of the pyrazole ring may influence electronic distribution, affecting reactivity and interactions with enzymes or receptors.

The propanenitrile moiety at the 3-position introduces a polar nitrile group, which can participate in hydrogen bonding or ionic interactions with biological targets. This feature is particularly valuable in designing molecules that require precise positioning within a binding site. Recent studies have highlighted the importance of such structural motifs in developing small-molecule inhibitors for therapeutic applications. The combination of these elements in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile suggests potential utility in modulating pathways relevant to diseases such as cancer, neurodegeneration, and infectious disorders.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before experimental validation. Molecular docking simulations have been employed to assess the binding affinity of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile to various protein targets, including kinases and transcription factors. Preliminary results indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in tumor growth and progression. These findings align with the growing interest in developing selective inhibitors as alternative or complementary strategies to existing therapies.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of complex derivatives like 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanenitrile. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing the pyrazole ring and introducing functional groups with high precision. For instance, palladium-catalyzed cross-coupling reactions have been utilized to form carbon-carbon bonds essential for this molecule’s structure. Such advancements not only streamline synthesis but also allow for rapid diversification of the chemical library, enabling high-throughput screening for lead compounds.

The nitrile group in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yloxy)propanenitrile serves as a versatile handle for further derivatization. Functionalization at this position can yield amides, carboxylic acids, or thiols, expanding the spectrum of potential biological activities. For example, conversion of the nitrile to an amide might enhance solubility while preserving bioactivity, making it more suitable for oral administration. Such modifications are often guided by structure/activity relationship (SAR) studies, where incremental changes are made to assess their impact on pharmacological properties.

Recent publications have explored the role of pyrazole derivatives in modulating immune responses, particularly in contexts such as autoimmune diseases or chronic inflammation. The unique electronic properties of pyrazole derivatives like 3-(3-tert-butyl-l-methyl-lH-pyrazol-l-l)-l-propanenitrile (CAS No: 22292944654) make them attractive candidates for immunomodulatory agents. Experimental investigations have demonstrated that certain pyrazole-based compounds can interfere with signaling pathways involving cytokines or growth factors, thereby regulating immune cell function. These findings underscore the therapeutic potential of this class of molecules beyond their traditional applications in antiviral or anticancer research.

The synthesis and characterization of novel heterocyclic compounds such as (CAS No: 22292944654) require rigorous analytical techniques to confirm structural integrity and purity. Nuclear magnetic resonance (NMR) spectroscopy is indispensable for elucidating molecular structure, while mass spectrometry (MS) provides high-resolution data on molecular weight and fragmentation patterns. X-ray crystallography has also been employed when single crystals are obtainable, offering detailed insights into molecular geometry and intermolecular interactions. These analytical methods collectively ensure that researchers work with well-defined compounds throughout their studies.

In conclusion,(CAS No: 22292944654) represents a structurally intriguing compound with potential applications across multiple therapeutic areas due to its unique combination of substituents on the pyrazole ring and the nitrile group at its terminus. Ongoing research aims to fully elucidate its biological profile through both computational modeling and experimental validation. As synthetic methodologies continue to evolve,(CAS No: 22292944654) may serve as a foundation for developing novel drug candidates that address unmet medical needs by targeting specific disease mechanisms.